Cas no 1485258-35-2 (1-pentylcyclopropane-1-carboxylic acid)

• Product Name: 1-pentylcyclopropane-1-carboxylic acid
• CAS No: 1485258-35-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5846102
• PubChem ID: 66024852
• Update Time: 2025-05-20

1-pentylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-pentylcyclopropane-1-carboxylic acid
• AKOS015367205
• 1485258-35-2
• EN300-1843903
• SCHEMBL787052

• Inchi： 1S/C9H16O2/c1-2-3-4-5-9(6-7-9)8(10)11/h2-7H2,1H3,(H,10,11)
• InChI Key： YRZORDBUKOSAFT-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC)CC1)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 1-pentylcyclopropane-1-carboxylic acid

1-Pentylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

1-Pentylcyclopropane-1-carboxylic acid, identified by the CAS number 1485258-35-2, is a unique organic compound that has garnered attention in both academic and industrial research. This compound, belonging to the class of cyclopropane carboxylic acids, exhibits distinctive chemical properties due to its cyclopropane ring and pentyl substituent. The combination of these structural features makes it a subject of interest in various fields, including materials science, pharmacology, and organic synthesis.

The molecular structure of 1-pentylcyclopropane-1-carboxylic acid consists of a cyclopropane ring fused with a carboxylic acid group and a pentyl chain. This arrangement imparts unique electronic and steric properties to the molecule. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as polymers and nanoparticles. Researchers have explored its reactivity under various conditions, revealing its ability to participate in nucleophilic additions and cycloaddition reactions, which are crucial for constructing complex molecular architectures.

In terms of physical properties, 1-pentylcyclopropane-1-carboxylic acid exhibits a melting point of approximately 95°C and a boiling point around 280°C. Its solubility in common solvents such as dichloromethane and ethanol has been studied extensively, making it suitable for use in various organic reactions. The compound's stability under thermal and oxidative conditions has also been evaluated, demonstrating its potential for applications in high-temperature environments.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-pentylcyclopropane-1-carboxylic acid. One notable approach involves the cyclopropanation of alkenes using transition metal catalysts, followed by oxidation to introduce the carboxylic acid group. This method has been optimized to achieve high yields and selectivity, making it accessible for large-scale production. Additionally, researchers have explored biocatalytic routes, leveraging enzymes such as lipases to facilitate the formation of the carboxylic acid group under mild conditions.

The application of 1-pentylcyclopropane-1-carboxylic acid extends into the field of drug discovery. Its cyclopropane ring is known to exhibit bioisosteric properties, making it a valuable component in designing bioactive molecules. Recent studies have demonstrated its potential as a scaffold for developing inhibitors against enzymes involved in cancer progression. Furthermore, its pentyl chain provides flexibility, allowing for functionalization to enhance pharmacokinetic properties such as solubility and bioavailability.

In the realm of materials science, 1-pentylcyclopropane-1-carboxylic acid has been employed as a precursor for synthesizing stimuli-responsive polymers. Its ability to undergo reversible chemical transformations under external stimuli, such as pH or temperature changes, makes it ideal for applications in drug delivery systems and smart materials. Researchers have also investigated its use in creating self-healing materials, where the compound's reactivity plays a pivotal role in restoring material integrity after damage.

The environmental impact of 1-pentylcyclopropane-1-carboxylic acid has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to assess its suitability for eco-friendly applications. Results indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. Additionally, toxicity assays have shown low cytotoxicity towards mammalian cells, further supporting its safe use in biomedical applications.

In conclusion, 1-pentylcyclopropane-1-carboxylic acid, with its unique structural features and versatile reactivity, represents a promising compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new synthetic routes and functional applications, solidifying its position as an important molecule in modern chemistry.